Cas no 110383-42-1 (Carbonodithioic acid,O-tricyclo[6.2.1.13,6]dodec-4-yl ester, sodium salt (9CI))

• Product Name: Carbonodithioic acid,O-tricyclo[6.2.1.13,6]dodec-4-yl ester, sodium salt (9CI)
• CAS No: 110383-42-1
• MF: C₁₃H₂₀NaOS₂
• MW: 279.417072296143
• CID: 170970
• PubChem ID: 163816
• Update Time: 2025-04-19

Carbonodithioic acid,O-tricyclo[6.2.1.13,6]dodec-4-yl ester, sodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbonodithioic acid,O-tricyclo[6.2.1.13,6]dodec-4-yl ester, sodium salt (9CI)
• cyclodecyl xanthogenate
• Carbonodithioic acid, O-tricyclo(6.2.1.13,6)dodec-4-yl ester, sodium salt
• carbonodithioic acid, O-tricyclo[6.2.1.1~3,6~]dodec-4-yl ester, sodium salt (1:1)
• D 435
• D-435
• 110383-42-1
• sodium;4-tricyclo[6.2.1.13,6]dodecanyloxymethanedithioic acid

• Inchi： 1S/C13H20OS2.Na/c15-13(16)14-12-7-10-4-8-1-2-9(3-8)5-11(12)6-10;/h8-12H,1-7H2,(H,15,16);/q;+1
• InChI Key： JEOCMLUTANRVCM-UHFFFAOYSA-N
• SMILES： SC(OC1CC2CC3CCC(C3)CC1C2)=S.[Na+]

Computed Properties

• Exact Mass: 279.0855
• Monoisotopic Mass: 279.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.3Ų

Experimental Properties

• Boiling Point: 339.1°Cat760mmHg
• Flash Point: 158.9°C
• PSA: 9.23